Cas no 2682-21-5 (3(2H)-Isothiazolone, 2-ethyl-)

• Product name: 3(2H)-Isothiazolone, 2-ethyl-
• CAS No: 2682-21-5
• MF: C₅H₇NOS
• MW: 129.18018
• CID: 1428511
• PubChem ID: 10148995

3(2H)-Isothiazolone, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 2-ethyl-
• 2-ethyl-1,2-thiazol-3-one
• DTXSID30436136
• SCHEMBL10522497
• SCHEMBL726482
• 2682-21-5
• CHEMBL490685
• 2-Ethylisothiazol-3(2H)-one
• BDBM50247846

• Inchi： InChI=1S/C5H7NOS/c1-2-6-5(7)3-4-8-6/h3-4H,2H2,1H3
• InChI Key： ASKFWACWQQZSSS-UHFFFAOYSA-N
• SMILES： CCN1C(=O)C=CS1

Computed Properties

• Exact Mass: 129.02491
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles